AbstractThe phase composition, element distribution, and mechanical properties of the TiSiN/NbN(TiN) multilayer coatings obtained by vacuum arc deposition are anlyzed. The effect of the bias potential on the mechanical and tribological characteristics of the coatings is studied, and the adhesion strengths of the coatings to the substrate are measured. The results of X-ray diffraction studies of the coatings show that a two-fold increase in the bias potential leads to increases in all phase and structural parameters—in particular, lattice parameters, crystallite sizes, and microdeformation levels of the components of the coatings. The intensities of δ diffraction peaks of TiN and NbN indicate the presence of a strong (200) texture. Tribotechnical studies of the coatings have shown that they are erased during scratching, but their detachment from the substrate has not been recorded. This means that the coatings are worn by the cohesive mechanism associated with plastic deformation and the formation of fatigue cracks in the coating volume. Different modes of coating formation correspond to different values of acoustic emission that occurs, depending on the conditions, in the loading zone.

AbstractIt is known that the theory of contact interaction of rough surfaces is based on roughness parameters and, first of all, on the reference profile curve (on which this study is focused) and how it is related to other roughness parameters. It is shown that the greater index tp of the relative length of the reference profile, the greater the bearing capacity of such a surface. That is, the higher the reference curve rises, the greater the tp parameter. For example, at the level of 20 or 50% Rmax, the greater the degree of filling of the rough surface, the greater its bearing capacity. The surface area located below the reference curve characterizes the degree of filling of the rough surface with the finishing material. It is shown that the plasma effect of medium power generally has a positive effect on the treated surface when the surface has not yet melted, which leads to a certain degree of ordering and substantial improvement of the supporting surface. Plasma exposure with melting worsens both the microroughness height and the bearing capacity of the surface. It is proved that the simultaneous use of compacts and diamond grains in wheels allows one to achieve a decrease in the roughness of the treated surface and to obtain the specific microroughness profile, in which a surface with the increased degree of microprofile filling and the increased bearing capacity is obtained, when so-called “lubricant pockets” are formed.

AbstractThe law of changes in the ratio of the bulk wear coefficient to the thermal diffusivity coefficient of a processed material or polishing powder particles as a function of their energy transfer and specific heat capacity was generalized by studying the polishing of nonmetallic materials with the use of disperse systems of micro- and nanoparticles.

AbstractTechnology for the preparation of carbide and multicomponent powders from scrap of hard alloys and tungsten anhydride for further use in the formation of eutectic coatings have been developed in the laboratory. The temperature–time parameters of a process for obtaining powders with the required chemical composition are determined. It is established that compositions with a controlled melting point in the range of 1000–1200°C can be obtained when boron and silicon additives are introduced into these powders in the quantitative ratios corresponding to eutectic compositions. Dross mixtures based on Ni–Si–B and Ni–Cr–Si–B composite powders with reinforcing additives from industrial and laboratory-synthesized refractory silicides and carbides are prepared. Eutectic coatings whose solid component has a microhardness of 18–26 GPa and plastic matrix has a microhardness of 11–15 GPa are prepared by melting dross mixtures on the substrates made of steel and molybdenum. The comparison of structural characteristics and properties of coatings shows that the high-speed melting allows one to obtain the required thickness of the protective layer and to prevent excessive embrittlement of the substrate due to the formation of boride phases. It is found that the addition of molybdenum disilicide in a concentration of up to 50 wt % increases the homogeneity of the coating without reducing its hardness. The coatings are characterized by high corrosion resistance at temperatures around 1000°C.

AbstractThe results of studying the thermodynamic and elastic properties of nanosized diamond single crystals by the method of classical molecular dynamics are presented. A number of structural models are considered, the choice of the empirical interatomic interaction potential is substantiated, and schemes for calculating the cohesive and surface energy and the elastic moduli at the macroscopic and nanoscopic levels are outlined. A parametric analysis of the models in the static approximation is performed, the patterns of the effect of the diamond nanocrystal size and shape on the thermodynamic and elastic properties are determined and compared with the published data.

AbstractThe modern generation of instrumental composite materials with a fundamentally new mechanism of contact interaction with processed materials was created through the use of binder polymers with embedded metallocene fragments. The structure of hybrid oligomers obtained by the interaction of oligophenylene and complex compounds of vanadium, iron, and copper was determined; it is a combination of organic and inorganic fragments. Inorganic fragments are represented by metal ions and clusters, bonded by covalent and coordination bonds with organic fragments. Organic fragments have a metallocene structure connected by methylene sites with weakly conjugated benzene rings. Clusters and metal ions can be located both between the planes of metallocenes and weakly conjugated rings and between oligomer chains as their continuation.

AbstractThe wear of functional components of rock-crushing tools with composite diamond-containing materials (DCM) based on a metal binder sintered by resistive electrosintering under pressure in the process of grinding of sandstone from the Torez deposit is studied. A characteristic named the degree of reinforcing of the working surface of the DCM functional components is proposed, which is determined from the ratio of the total area of the diamond cutting grains to the area of the working surface of the functional component. The dependence of the intensity of wear of DCM functional components on the degree of diamond reinforcement of their working surfaces is plotted. During the tests, rock destruction products and wear (sludge) fragments of DCM functional components are collected and analyzed using digital image processing tools, as a result of which morphometric characteristics of the sludge as a function of the degree of reinforcement of the DCM component working surfaces with diamond grains are obtained. Using the colorimetry method, metal binder fragments of the DCM are isolated from the total mass of sludge and their size distribution is determined. The results of morphometric analyses of the wear products of the diamond-containing composite tool and the rock destruction products are given.

AbstractSome results of experimental studies on the specific features inherent in the intermittent cutting of quenched steel AISI 52100 with a PcBN tool were presented, and the process of machining with a PcBN tool was analyzed by using the finite element method with consideration for the polycrystalline structure and composition of the tool. To ascertain the effect of the PcBN composite composition on the cutting forces and tool wear, experiments were conducted with cutters of two types of materials with different PcBN content. The obtained experimental results demonstrated the efficiency of the PcBN tool with a low PcBN content to be comparable with the tool characterized by a high PcBN content in the machining of quenched steel AISI 52100 at a cutting speed of 210 m/min under intermittent cutting conditions. The obtained results indicated the prospects and high performability of tools manufactured from PcBN composites of different composition under certain operational conditions.

AbstractSome possible methods for improving the hot pressing of SiC ceramics are reviewed. The method of liquid-phase sintering is described as a way to increase the physical and mechanical properties and to reduce the energy consumption of the pressing process. An example of liquid-phase sintering of silicon carbide ceramics by the method of hot pressing with use of a direct electric current for the introduction of a small amount of oxide impurities is given. The peculiarities of structure formation and the properties of the composite material based on silicon carbide micropowders, which is obtained by hot pressing in vacuum and heating with a direct high-ampere current transmitted through a graphite mold, are described. The microstructure and the physical and mechanical properties of composites of different compositions have been studied. The optimal composition of the initial mixture and the most optimal sintering temperature are determined. The comparison of the physical and mechanical properties of the obtained composite materials is given.

AbstractThe effect produced by different concentrations of ZrO2 additives (from 0 to 10 wt %) on the morphology, structure, and content of diamond grains in the hard-alloy matrix of Сdiamond–(WC–6Co) diamond-containing composites (DCCs) formed by electrical plasma spark sintering within a temperature range of 20–1350°C at a pressure of 30 MPa for 3 min has been studied. Stable correlations have been established between the ZrO2 additive content and the average size of WC grains, the microstructural parameters, and the strength of adhesion between diamond grains and the hard-alloy matrix. It has been shown that a coarse-grain structure is formed in the hard-alloy matrix of the initial Сdiamond–(WC–6Co) sample both with direct contact between WC grains and with large cobalt binder areas as a reason for the weak adhesion between the diamond grains and hard-alloy matrix and the premature loss of diamond grains by the matrix in the process of its operation. After ZrO2 micropowder is added to the composite, a more fine-grained structure with thin cobalt binder interlayers between WC grains is formed in the hard-alloy matrix to essentially strengthen its adhesion with the diamond grains. This increases the ability of the hard-alloy matrix to retain the diamond grains from their premature loss from DCCs under operation alongside with their mechanical and performance characteristics. The highest ability of the hard-alloy matrix to retain the diamond grains from premature loss was observed at a ZrO2 content of 10 wt %. The synthesis of composites with ZrO2 additives provides significant economic benefits not only due to a decrease in the energy consumption in the process of sintering, but also due to an abrupt decrease in the cost of composites.